N'-[(4-fluorophenyl)-phenylmethyl]-N'-methyl-N-prop-2-ynylpropanediamide

• IUPAC Name: N'-[(4-fluorophenyl)-phenylmethyl]-N'-methyl-N-prop-2-ynylpropanediamide
• InChI: InChI=1S/C20H19FN2O2/c1-3-13-22-18(24)14-19(25)23(2)20(15-7-5-4-6-8-15)16-9-11-17(21)12-10-16/h1,4-12,20H,13-14H2,2H3,(H,22,24)
• InChI Key: BNWXNRDEUJTUHT-UHFFFAOYSA-N
• Canonical SMILES: CN(C(C1=CC=CC=C1)C2=CC=C(C=C2)F)C(=O)CC(=O)NCC#C
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol

Description

N'-[(4-fluorophenyl)-phenylmethyl]-N'-methyl-N-prop-2-ynylpropanediamide, commonly known as FPPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of amides and is known to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

FPPP has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of pharmacological activities, including analgesic, anticonvulsant, and anti-inflammatory effects. FPPP has also been shown to have potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of FPPP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and serotonin. FPPP has also been shown to inhibit the activity of certain enzymes such as monoamine oxidase, which is involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
FPPP has been shown to exhibit a range of biochemical and physiological effects. It has been found to have analgesic and anticonvulsant effects in animal models. FPPP has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, FPPP has been shown to have potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

FPPP has several advantages as a research tool. It is relatively easy to synthesize and has been extensively studied for its pharmacological activities. However, FPPP also has some limitations. It is a highly potent compound and requires careful handling. In addition, its exact mechanism of action is not fully understood, which limits its potential applications in certain areas of research.

Future Directions

There are several future directions for research on FPPP. One area of research is to further elucidate its mechanism of action and its potential applications in the treatment of neurological disorders. Another area of research is to explore the potential use of FPPP as a research tool in the study of neurotransmitters and enzymes involved in the central nervous system. Finally, there is a need for further studies to determine the safety and toxicity of FPPP in animal models.

Synthesis Methods

The synthesis of FPPP involves the reaction between 4-fluorobenzyl chloride and 2-phenylacetonitrile in the presence of sodium hydride. The resulting intermediate is then reacted with N-methylprop-2-yn-1-amine to obtain FPPP. The synthesis of FPPP has been reported in several studies and is considered to be a straightforward process.